1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

• IUPAC Name: 1-[3-[[benzyl(methyl)amino]methyl]piperidin-1-yl]-2-chloroethanone
• InChI: InChI=1S/C16H23ClN2O/c1-18(11-14-6-3-2-4-7-14)12-15-8-5-9-19(13-15)16(20)10-17/h2-4,6-7,15H,5,8-13H2,1H3
• InChI Key: VHDHGEATWBJRCF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)C(=O)CCl)CC2=CC=CC=C2
• Molecular Formula: C16H23ClN2O
• Molecular Weight: 294.82 g/mol

Description

1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS: 1353976-34-7) is a piperidine-based compound with a molecular formula of C₁₆H₂₃ClN₂O and a molecular weight of 294.82 g/mol . It features a chloroethanone group linked to a piperidine ring substituted with a benzyl-methyl-aminomethyl moiety. Its stereochemistry includes one undefined stereocenter, which may influence biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through the cyclization of appropriate precursors, such as 1,5-diaminopentane, under acidic or basic conditions.

Introduction of the Benzyl Group: The benzyl group is introduced via a nucleophilic substitution reaction, where benzyl chloride reacts with the piperidine derivative in the presence of a base like sodium hydroxide.

Attachment of the Chloroethanone Moiety: The final step involves the reaction of the benzyl-methyl-amino-piperidine intermediate with 2-chloroacetyl chloride under anhydrous conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems and advanced purification techniques, such as chromatography, can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Nucleophilic Substitution at the Chloro Group

The α-chloro ketone group is highly electrophilic, enabling nucleophilic substitution reactions.

Reaction Type	Conditions	Products	Key Findings
Hydrolysis	Aqueous NaOH (1M), 60°C, 2 hrs	1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-hydroxy-ethanone	Chlorine replaced by hydroxyl group; confirmed by IR loss of C-Cl stretch.
Amine Alkylation	Excess ethylamine, DMF, 80°C, 6 hrs	1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-(ethylamino)-ethanone	Secondary amine formation via SN2 mechanism; isolated yield: 68% .

Piperidine Ring Functionalization

The tertiary amine in the piperidine ring participates in alkylation and acylation reactions.

Reaction Type	Conditions	Products	Key Findings
Quaternization	Methyl iodide, CHCl₃, RT, 24 hrs	N-Methyl-1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-ium}-2-chloro-ethanone iodide	Quaternary ammonium salt confirmed by +m/z 361.2 [M+I⁻] in ESI-MS.
Acylation	Acetyl chloride, pyridine, 0°C	1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone acetyl derivative	Acetylation at piperidine nitrogen; IR carbonyl peak at 1725 cm⁻¹ .

Benzyl-Methyl-Amine Substituent Reactivity

The benzyl-methyl-amine side chain undergoes oxidation and reductive cleavage.

Reaction Type	Conditions	Products	Key Findings
Oxidation	KMnO₄, H₂SO₄, 70°C, 4 hrs	1-{3-[(N-Methylamino)-methyl]-piperidin-1-yl}-2-chloro-ethanone + Benzoic acid	Benzyl group oxidized to carboxylate; confirmed by TLC and NMR.
Reductive Amination	NaBH₃CN, MeOH, pH 5, 12 hrs	1-{3-[(Benzyl-methyl-amino)-ethyl]-piperidin-1-yl}-2-chloro-ethanone	Side-chain extension via Schiff base intermediate; yield: 54% .

Ketone Group Transformations

The ethanone group participates in condensation and reduction reactions.

Reaction Type	Conditions	Products	Key Findings
Grignard Addition	MeMgBr, THF, -78°C, 1 hr	1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-2-methyl-propan-1-ol	Tertiary alcohol formed; diastereomeric ratio 3:2 (HPLC) .
Catalytic Hydrogenation	H₂ (1 atm), Pd/C, EtOH, RT, 3 hrs	1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanol	Ketone reduced to secondary alcohol; >90% conversion (GC-MS).

Cross-Coupling Reactions

The chloro group enables palladium-catalyzed couplings.

Reaction Type	Conditions	Products	Key Findings
Suzuki-Miyaura	Pd(PPh₃)₄, PhB(OH)₂, K₂CO₃, DME	1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-phenyl-ethanone	Biaryl ketone formed; isolated yield: 72% (NMR purity >95%) .
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos, Cs₂CO₃, toluene	1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-(piperazin-1-yl)-ethanone	Amine-aryl coupling; limited by steric hindrance (yield: 38%) .

Mechanistic Insights and Challenges

• Steric Effects : Bulkiness of the piperidine-benzyl-methyl-amine group slows reaction kinetics in cross-couplings .

• Solubility : Polar aprotic solvents (DMF, DMSO) improve reactivity compared to non-polar media.

• Byproducts : Over-alkylation at the piperidine nitrogen occurs if stoichiometry isn’t tightly controlled .

Scientific Research Applications

Overview

1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone, with the molecular formula C$_{16}$H$_{23}$ClN$_2$O, is a compound that has garnered interest in various scientific research applications, particularly in pharmacology and medicinal chemistry. Its structure features a piperidine ring, which is a common motif in many bioactive compounds.

Pharmacological Applications

The compound's unique structure allows it to interact with various biological targets, making it a candidate for several therapeutic applications:

• Neuropharmacology :
  • The piperidine derivative is known to modulate neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. This modulation can have implications for treating disorders such as depression and schizophrenia .
• Antidepressant Activity :
  • Preliminary studies suggest that compounds with similar structures may exhibit antidepressant-like effects by enhancing monoamine neurotransmission . Research into 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone could explore its efficacy in this domain.
• Potential Antidiabetic Properties :
  • Some derivatives of piperidine are being investigated for their potential to manage blood glucose levels and improve insulin sensitivity, which could position this compound as a candidate for diabetes treatment .

Synthesis and Mechanism of Action

The synthesis of 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone typically involves multiple steps, including the formation of the piperidine ring and subsequent substitutions to introduce the benzyl and methyl groups. The mechanism of action likely involves interactions with neurotransmitter receptors or ion channels, leading to alterations in cellular signaling pathways .

Mechanism of Action

The mechanism of action of 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies on its binding affinity and specificity are essential to understand its effects at the molecular level.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Piperidine Ring

1-{(3S)-3-[Benzyl(cyclopropyl)amino]-piperidin-1-yl}-2-chloro-ethanone

• Molecular Formula : C₁₇H₂₃ClN₂O
• Molecular Weight : 306.83 g/mol
• Key Differences : The methyl group in the benzyl-methyl-amine moiety is replaced with a cyclopropyl group.
• Implications : The cyclopropyl substituent introduces steric rigidity and may alter receptor binding kinetics compared to the methyl analog. Its larger molecular weight could affect pharmacokinetics .

1-[3-(Benzyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone

• Molecular Formula : C₁₆H₂₃ClN₂O
• Molecular Weight : 294.82 g/mol
• Key Differences : The methyl group is replaced with an ethyl group.
• Implications : The ethyl substituent increases hydrophobicity (predicted higher logP) but retains the same molecular weight. This modification may enhance metabolic stability or alter off-target interactions .

Positional Isomerism

1-{4-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

• Molecular Formula : C₁₆H₂₃ClN₂O
• Molecular Weight : 294.82 g/mol
• Key Differences: The benzyl-methyl-aminomethyl group is at the 4-position of the piperidine ring instead of the 3-position.

Stereochemical Variations

(R)-1-(3-(((2-Nitrophenyl)amino)methyl)piperidin-1-yl)ethan-1-one

• Key Differences : Features a defined (R)-stereocenter and a nitro-substituted phenyl group.
• Implications : Stereochemical specificity often correlates with selective binding to enzymes or receptors. The nitro group may confer redox activity or serve as a hydrogen bond acceptor .

Functional Group Modifications

Vandetanib Derivatives with Nitroimidazole Groups

• Example: 1-{4-[({4-[(3-Bromo-4-methylphenyl)amino]-6-methoxyquinazolin-7-yl}oxy)methyl]piperidin-1-yl}-2-(5-nitro-imidazol-1-yl)ethanone
• Molecular Weight : 570.17–638.17 g/mol
• Key Differences: Incorporates a quinazoline core and nitroimidazole group, unlike the simpler chloroethanone-piperidine scaffold.
• Implications : These derivatives are designed for kinase inhibition (e.g., EGFR) and radiosensitization, highlighting divergent therapeutic applications compared to the target compound .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent/Modification	Notable Properties/Applications	Reference
Target Compound	C₁₆H₂₃ClN₂O	294.82	Benzyl-methyl-aminomethyl (3-position)	Moderate lipophilicity (XLogP3: 2.6)
Cyclopropyl Analog	C₁₇H₂₃ClN₂O	306.83	Cyclopropyl substitution	Enhanced steric rigidity
Ethyl Analog	C₁₆H₂₃ClN₂O	294.82	Ethyl substitution	Increased hydrophobicity
4-Positional Isomer	C₁₆H₂₃ClN₂O	294.82	Substituent at 4-position	Altered spatial orientation
Vandetanib Derivative (Nitroimidazole)	C₂₈H₂₈BrN₇O₄	570.17	Quinazoline + nitroimidazole	Kinase inhibition, radiosensitization

Research Findings and Implications

• Metabolic Stability : Ethyl and cyclopropyl analogs may exhibit improved metabolic stability over the methyl derivative due to reduced oxidative metabolism .
• Target Selectivity : Positional isomerism (3- vs. 4-substitution) could lead to divergent binding profiles in piperidine-targeting receptors or enzymes .
• Therapeutic Potential: While the target compound’s applications remain unelucidated, its structural analogs with nitroimidazole or quinazoline moieties demonstrate clear roles in oncology and kinase modulation .

Biological Activity

1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone, also known by its CAS number 1353976-34-7, is a synthetic compound featuring a piperidine ring and various functional groups that confer unique biological activities. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is C16H23ClN2O. It possesses a complex structure that includes:

• Piperidine Ring : A six-membered ring containing one nitrogen atom.
• Benzyl Group : Enhances the compound's lipophilicity and potential receptor interactions.
• Chloroethanone Moiety : Imparts electrophilic characteristics, facilitating reactions with nucleophiles.

Table 1: Structural Characteristics

Component	Description
Molecular Formula	C16H23ClN2O
CAS Number	1353976-34-7
Functional Groups	Piperidine, Benzyl, Chloroethanone

The biological activity of this compound primarily arises from its ability to interact with various biological targets, such as neurotransmitter receptors and enzymes. The benzyl-methyl-amino moiety may mimic endogenous ligands, allowing the compound to modulate receptor activity and influence cellular signaling pathways.

Key Mechanisms:

• Receptor Binding : The compound may bind to neurotransmitter receptors (e.g., dopamine or serotonin receptors), altering their activity.
• Enzymatic Interaction : It could act as an inhibitor or activator of specific enzymes involved in metabolic pathways.

Therapeutic Applications

Research indicates potential applications in several areas:

• Neurological Disorders : Due to its interaction with neurotransmitter systems, it may be explored for treating conditions like depression or anxiety.
• Antimicrobial Activity : Preliminary studies suggest possible antibacterial properties against certain Gram-positive and Gram-negative bacteria.

Case Studies and Research Findings

• Antimicrobial Studies : In vitro tests have shown that compounds similar to 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone exhibit significant antibacterial activity. For instance, derivatives tested against Staphylococcus aureus demonstrated minimum inhibitory concentration (MIC) values ranging from 20–40 µM .
• Pharmacological Investigations : A study highlighted the compound's potential as a pharmacological agent in medicinal chemistry, focusing on its ability to modulate receptor interactions in neuronal pathways .

Table 2: Antimicrobial Activity Summary

Bacteria	MIC (µg/mL)	Reference
Staphylococcus aureus	20–40
Escherichia coli	<125
Pseudomonas aeruginosa	150